Cas no 798540-86-0 (L-Threonine, L-alanyl-L-valyl-L-alanyl-)

• Product Name: L-Threonine, L-alanyl-L-valyl-L-alanyl-
• CAS No: 798540-86-0
• MF: C₁₅H₂₈N₄O₆
• MW: 360.406023979187
• CID: 531797
• PubChem ID: 71402565
• Update Time: 2025-04-19

L-Threonine, L-alanyl-L-valyl-L-alanyl- Chemical and Physical Properties

Names and Identifiers

• L-Threonine, L-alanyl-L-valyl-L-alanyl-
• (2S,3R)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-aminopropanoyl]amino]-3-methylbutanoyl]amino]propanoyl]amino]-3-hydroxybutanoic acid
• L-Alanyl-L-valyl-L-alanyl-L-threonine
• 798540-86-0
• DTXSID10823525

• Inchi： 1S/C15H28N4O6/c1-6(2)10(18-12(21)7(3)16)14(23)17-8(4)13(22)19-11(9(5)20)15(24)25/h6-11,20H,16H2,1-5H3,(H,17,23)(H,18,21)(H,19,22)(H,24,25)/t7-,8-,9+,10-,11-/m0/s1
• InChI Key： HCICWTMITGJTEX-HHKYUTTNSA-N
• SMILES： O=C([C@H](C(C)C)NC([C@H](C)N)=O)N[C@@H](C)C(N[C@H](C(=O)O)[C@@H](C)O)=O

Computed Properties

• Exact Mass: 360.20088463g/mol
• Monoisotopic Mass: 360.20088463g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.2
• Topological Polar Surface Area: 171Ų